Cas no 1240568-65-3 (4-Nitro-1-(2-phenoxyethyl)-1H-pyrazole)

• Product Name: 4-Nitro-1-(2-phenoxyethyl)-1H-pyrazole
• CAS No: 1240568-65-3
• MF: C₁₁H₁₁N₃O₃
• MW: 233.223342180252
• MDL: MFCD16810734
• CID: 2144137
• Update Time: 2023-08-04

4-Nitro-1-(2-phenoxyethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-nitro-1-(2-phenoxyethyl)-1H-pyrazole
• 1H-Pyrazole, 4-nitro-1-(2-phenoxyethyl)-
• SLRQNRHOWRJXDN-UHFFFAOYSA-N
• [O-][N+](=O)C1=CN(CCOC2=CC=CC=C2)N=C1
• 4-Nitro-1-(2-phenoxyethyl)-1H-pyrazole

• MDL： MFCD16810734
• Inchi： 1S/C11H11N3O3/c15-14(16)10-8-12-13(9-10)6-7-17-11-4-2-1-3-5-11/h1-5,8-9H,6-7H2
• InChI Key： SLRQNRHOWRJXDN-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)CCN1C=C(C=N1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 251
• Topological Polar Surface Area: 72.9